molecular formula C7H18ClNO3 B1617778 Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride CAS No. 7006-59-9

Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride

Cat. No. B1617778
CAS RN: 7006-59-9
M. Wt: 199.67 g/mol
InChI Key: AWIXEVVFAMAJBK-UHFFFAOYSA-M
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Description

Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride, also known as choline chloride, is a quaternary ammonium salt that is commonly used as a dietary supplement for animals and humans. It is an essential nutrient that is required for the proper functioning of various organs in the body, including the brain, liver, and muscles. Choline chloride is synthesized by various methods, and its scientific research application has been widely studied due to its beneficial effects on health.

Mechanism of Action

Choline chloride acts as a precursor to acetylEthanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride, a neurotransmitter that is involved in various physiological processes, including memory, learning, and muscle control. It also plays a role in the metabolism of lipids and the regulation of gene expression. Choline chloride is involved in the synthesis of phosphatidylEthanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride, a major component of cell membranes, and sphingomyelin, a component of myelin sheaths.
Biochemical and Physiological Effects:
Choline chloride has been shown to have various biochemical and physiological effects. It has been shown to improve cognitive function, reduce the risk of liver disease, and improve muscle function. Choline chloride has also been shown to reduce inflammation, improve insulin sensitivity, and reduce the risk of cardiovascular disease. It has also been studied for its potential use in the prevention and treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression.

Advantages and Limitations for Lab Experiments

Choline chloride has several advantages for lab experiments. It is readily available, inexpensive, and easy to use. It can be easily incorporated into various experimental protocols, and its effects can be easily measured. However, Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride also has some limitations for lab experiments. It can be difficult to control the dose and the timing of administration, and its effects can be influenced by other factors, such as diet and stress.

Future Directions

There are several future directions for the study of Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride. Further research is needed to fully understand its mechanisms of action and its effects on various physiological processes. Additionally, more studies are needed to determine the optimal dose and timing of administration for Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride. Further research is also needed to determine its potential use in the prevention and treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression. Finally, more studies are needed to determine the safety and effectiveness of Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride chloride in humans.

Scientific Research Applications

Choline chloride has been widely studied for its beneficial effects on health. It is an essential nutrient that is required for the proper functioning of various organs in the body, including the brain, liver, and muscles. Choline chloride has been shown to improve cognitive function, reduce the risk of liver disease, and improve muscle function. It has also been studied for its potential use in the prevention and treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and cardiovascular disease.

properties

IUPAC Name

tris(2-hydroxyethyl)-methylazanium;chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H18NO3.ClH/c1-8(2-5-9,3-6-10)4-7-11;/h9-11H,2-7H2,1H3;1H/q+1;/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AWIXEVVFAMAJBK-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[N+](CCO)(CCO)CCO.[Cl-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H18ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID7052787
Record name 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methylethanaminium chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID7052787
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

199.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride

CAS RN

7006-59-9
Record name Tris(2-hydroxyethyl)methylammonium chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=7006-59-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ammonium, methyltris(2-hydroxyethyl)-, chloride
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007006599
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Hydroxy-N,N-bis(2-hydroxyethyl)-N-methylethanaminium chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID7052787
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Ethanaminium, 2-hydroxy-N,N-bis(2-hydroxyethyl)-N-methyl-, chloride (1:1)
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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